4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C21H20ClN3O/c1-3-11-24-19-9-5-4-8-17(19)23-21(24)15-12-20(26)25(13-15)18-10-6-7-16(22)14(18)2/h3-10,15H,1,11-13H2,2H3
• InChI Key: VPMIHRUVIHVRRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC=C
• Molecular Formula: C21H20ClN3O
• Molecular Weight: 365.9 g/mol

Description

4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

• Facile Synthesis of Derivatives

  The compound has been utilized in synthesizing novel derivatives, such as spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives, through 1,3-dipolar cycloaddition reactions. These derivatives are confirmed by various spectroscopic methods including NMR and mass spectrometry (Poomathi et al., 2015).

• Structural Characterization in Metal Complexes

  It's also used in the synthesis and structural characterization of metal complexes. For instance, compounds containing the benzo[d]imidazole group have been synthesized and their interaction with metal centers like nickel have been explored (Bermejo et al., 2000).

Antioxidant Activity

• Potent Antioxidants: A series of derivatives containing this compound have been synthesized and identified as potent antioxidants. Their activity has been compared with known antioxidants like ascorbic acid, showing notable effectiveness (Tumosienė et al., 2019).

Electroluminescent Applications

• Application in Electroluminescent Layers: Derivatives of this compound have been synthesized for potential application in organic light-emitting devices. Their photophysical properties in both solution and polymer films have been thoroughly investigated, indicating potential for color electroluminescent structures (Dobrikov et al., 2011).

Catalytic and Synthetic Applications

• Catalysis in Condensation Reactions: The compound has been used in synthesizing phosphine-free RuII-NNN pincer complexes, which catalyze the condensation of alcohols and diamines to produce 1H-benzo[d]imidazole derivatives. This demonstrates its role in facilitating synthesis reactions with potential industrial applications (Li et al., 2018).

Antimicrobial and Antifungal Activity

• Potential Antimicrobial Agents: Novel derivatives synthesized from this compound have been evaluated for antimicrobial activity, revealing significant inhibitory effects against various pathogenic bacterial and fungal strains. This highlights its potential as a scaffold for developing new antimicrobial agents (Sharma et al., 2017).